BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Guide to the Proper Disposal of
Odevixibat-13C6

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Odevixibat-13C6

Cat. No.: B12364815

This document provides crucial safety and logistical information for the proper disposal of
Odevixibat-13C6, a stable isotope-labeled compound used in research. The following
procedures are designed to ensure the safety of laboratory personnel and to minimize
environmental impact, aligning with best practices for chemical handling in a professional
research setting.

Pre-Disposal Safety and Handling

Before initiating any disposal procedures, it is imperative to handle Odevixibat-13C6 with
appropriate care. Although not classified as a hazardous substance according to the Globally
Harmonized System (GHS), general precautions for handling chemicals should always be
observed. The toxicological properties of this material have not been thoroughly investigated.[1]

Personal Protective Equipment (PPE): Personnel handling Odevixibat-13C6 should wear
appropriate protective gear to prevent skin and eye exposure, as well as inhalation.
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Protective Equipment

Specification

Citation

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved
respirator. Mechanical exhaust

is required.

[1]

Hand Protection

Compatible chemical-resistant
gloves. Gloves must be

inspected prior to use.

[1](2]

Eye and Face Protection

Appropriate protective
eyeglasses or chemical safety
goggles (conforming to EN
166(EU) or NIOSH (US)).

[1](2]

Skin and Body Protection

Protective clothing, including a
lab coat. Fire/flame resistant
and impervious clothing may

be required.

[1](2]

Odevixibat-13C6 Disposal Workflow

The proper disposal of Odevixibat-13C6 involves a systematic approach, from initial waste
collection to final disposal, ensuring compliance with environmental and safety regulations.
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/Step 1: Preparation & Segregation\

Wear appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Odevixibat-13C6 waste
(solid, liquid, sharps)

Step 2: Containment

Place waste into a designated,
closed, and suitable container

Step 3: Labeling
y

Label container clearly:
'Odevixibat-13C6 Waste'
Include date and quantity

/ . . N
Step 4: Final Disposal
Consult Institutional & Local Regulations
for Isotope-Labeled Compounds
Recommended Path Alternative Path
Arrange for disposal via a Alternatively, incinerate in an
licensed hazardous material disposal company equipped facility (afterburner/scrubber)
\- J

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Odevixibat-13C6 waste.

Step-by-Step Disposal Protocol
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This protocol provides detailed procedural guidance for the disposal of Odevixibat-13C6.

Step 1: Segregation and Collection

e Solid Waste: Collect excess or expired solid Odevixibat-13C6, contaminated materials (e.g.,
weigh boats, wipes), and empty capsule shells into a designated, sealable container.[1][3]

e Liquid Waste: If Odevixibat-13C6 has been dissolved in a solvent, collect the solution in a
separate, compatible, and sealable waste container. Do not allow the material to enter
surface water or drains.[1] All wastewater should be collected for treatment.[1]

o Contaminated Labware: Disposable labware should be placed in the solid waste container.
Reusable labware must be decontaminated by washing thoroughly.[1]

Step 2: Container Management

o Ensure all waste containers are suitable for chemical waste and are kept tightly closed when
not in use.[1]

o Clearly label the container with "Odevixibat-13C6 Waste" and include any solvent
information if applicable. Note the date of waste generation.

Step 3: Storage

o Store the sealed waste container in a designated, well-ventilated waste accumulation area,
away from incompatible materials.[1]

» Follow your institution's guidelines for the storage of chemical waste.

Step 4: Final Disposal

e Primary Method: The recommended disposal method is to offer the waste to a licensed
hazardous material disposal company.[2] This ensures compliance with all federal and local
regulations.[2]

o Alternative Method: The material may be burned in a chemical incinerator equipped with an
afterburner and scrubber.[2] This should only be performed by authorized facilities.
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e Regulatory Compliance: Always consult your institution's Environmental Health and Safety
(EHS) department and local regulations for specific requirements, particularly concerning
stable isotope-labeled compounds.

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is required to contain the material and
protect personnel.

Emergency Response Workflow:
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4 )

Spill Response Protocol

(Evacuate unnecessary personneD
(Ensure adequate ventilatiorD
(Wear appropriate PPE)

Mechanically collect spilled material
(e.g., sweep or scoop)

'

Clean contaminated area thoroughly

Place collected waste into a
sealed container for disposal

- J

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Odevixibat-
13C6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12364815#odevixibat-13c6-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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